Cas no 2580242-15-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno2,3-d1,3thiazole-5-carboxylic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno2,3-d1,3thiazole-5-carboxylic acid
• CAS No: 2580242-15-3
• MF: C₂₂H₁₆N₂O₄S₂
• MW: 436.503442764282
• CID: 5661225
• PubChem ID: 165889783
• Update Time: 2025-06-08

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno2,3-d1,3thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylic acid
• 2580242-15-3
• EN300-27724478
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno2,3-d1,3thiazole-5-carboxylic acid

• Inchi： 1S/C22H16N2O4S2/c1-11-17-19(29-18(11)20(25)26)23-21(30-17)24-22(27)28-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10H2,1H3,(H,25,26)(H,23,24,27)
• InChI Key： SJJKXOAVJFCNOS-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1C(C)=C(C(=O)O)S2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.05514934g/mol
• Monoisotopic Mass: 436.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 145Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno2,3-d1,3thiazole-5-carboxylic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylic acid (CAS No. 2580242-15-3)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylic acid (CAS No. 2580242-15-3) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thienothiazole core and a Fmoc-protected amino group, makes it a valuable intermediate for peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its role in targeted drug delivery and bioconjugation, aligning with current trends in precision medicine and biopharmaceutical innovation.

One of the key applications of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylic acid lies in its utility as a building block for peptide synthesis. The Fmoc group (9-fluorenylmethoxycarbonyl) is widely used in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and protein-based drugs. This compound’s compatibility with SPPS protocols makes it a sought-after reagent in laboratories focusing on oncological research, immunotherapy, and antibody-drug conjugates (ADCs), which are among the most searched topics in biopharma today.

From a structural perspective, the thieno[2,3-d][1,3]thiazole moiety in this compound contributes to its electron-rich aromatic system, enhancing its reactivity in cross-coupling reactions and click chemistry. These properties are particularly relevant for biomarker labeling and proteomics studies, addressing the growing demand for high-throughput screening tools in drug discovery. Additionally, the methylthienothiazole scaffold has been explored for its fluorescence properties, making it useful in imaging applications and diagnostic assays.

The synthesis and characterization of CAS No. 2580242-15-3 involve advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound’s purity and suitability for GMP-compliant manufacturing, a critical factor for researchers working on FDA-approved therapeutics. Given the rising interest in green chemistry, efforts to optimize the synthesis of this compound using catalytic methods or microwave-assisted reactions are also gaining traction.

In the context of AI-driven drug discovery, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylic acid has been flagged in computational databases for its potential pharmacophore features. Machine learning models predict its applicability in designing kinase inhibitors and GPCR modulators, which are hot topics in personalized medicine. This aligns with frequent search queries about “novel drug scaffolds” and “small-molecule therapeutics” in scientific literature.

Beyond pharmaceuticals, this compound’s derivatives are being investigated for material science applications, such as organic semiconductors and conductive polymers. Its conjugated π-system and thiazole ring contribute to charge transport properties, making it relevant for flexible electronics and solar cell technologies. These interdisciplinary connections highlight its versatility and appeal to researchers across multiple fields.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6-methylthieno[2,3-d][1,3]thiazole-5-carboxylic acid (CAS No. 2580242-15-3) represents a multifaceted compound with broad applicability in drug development, bioconjugation, and advanced materials. Its alignment with trending topics like precision medicine, sustainable synthesis, and AI-augmented research ensures its continued relevance in scientific discourse. For laboratories and industries seeking high-purity intermediates or innovative chemical tools, this compound offers a compelling solution.